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Compound of Interest

Compound Name: 1-Chloro-1-fluoroethylene

Cat. No.: B1207965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available technical information

on 1-Chloro-1-fluoroethylene (CAS 2317-91-1). It is intended for a scientific audience and

should not be interpreted as a complete guide to all potential applications or hazards. A

significant portion of the available data pertains to its chemical and industrial applications, with

limited information on its biological properties.

Introduction
1-Chloro-1-fluoroethylene, with the CAS registry number 2317-91-1, is a halogenated alkene.

[1][2] It is a colorless gas at room temperature and belongs to the family of

chlorofluorocarbons.[1] This technical guide summarizes its chemical and physical properties,

known applications, and safety information. While its primary uses are in polymer chemistry

and organic synthesis, this guide also explores the limited available information regarding its

biological and environmental aspects.

Chemical and Physical Properties
The fundamental physicochemical properties of 1-Chloro-1-fluoroethylene are summarized in

the table below.
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Property Value Reference(s)

Molecular Formula C₂H₂ClF [1]

Molecular Weight 80.49 g/mol [1]

Appearance Colorless gas [1][3]

Melting Point -169 °C [1]

Boiling Point -24 °C [1]

Density 1.098 g/cm³ [1]

Synonyms
1-Chloro-1-fluoroethene, FC-

1131A, Chlorofluoroethene
[1]

Synthesis and Reactivity
1-Chloro-1-fluoroethylene is typically synthesized through halogen exchange reactions. One

documented method involves the removal of a bromine and a chlorine atom from 1-bromo-2,2-

dichloro-2-fluoro-ethane using zinc in the presence of anhydrous ethanol.

The presence of a carbon-carbon double bond makes 1-Chloro-1-fluoroethylene susceptible

to addition and polymerization reactions.[1] This reactivity is central to its primary industrial

applications.

Applications
The primary applications of 1-Chloro-1-fluoroethylene are in the fields of polymer chemistry

and organic synthesis.

Polymerization
1-Chloro-1-fluoroethylene serves as a monomer in the production of various polymers.[3] It

can undergo homopolymerization and co-polymerization to create materials with specific

properties.[1] These polymers have potential applications in specialty plastics and coatings.

Below is a generalized workflow for the polymerization of 1-Chloro-1-fluoroethylene.
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A generalized workflow for the polymerization of 1-Chloro-1-fluoroethylene.

Organic Synthesis
In organic synthesis, 1-Chloro-1-fluoroethylene is used as a precursor for the synthesis of

other fluorinated organic compounds. Its carbon-carbon double bond and halogen atoms

provide reactive sites for various chemical transformations.

Environmental Research
1-Chloro-1-fluoroethylene has been utilized as a reactive tracer in environmental remediation

studies to quantify the anaerobic transformation of other chlorinated compounds like vinyl

chloride.[1]

Biological and Toxicological Information
Crucially for the target audience, there is a significant lack of detailed, peer-reviewed studies

on the biological activity, mechanism of action, and toxicological profile of 1-Chloro-1-
fluoroethylene. Most of the available information is derived from safety data sheets and

provides a general overview of its hazards.

General Toxicity: It is classified as a substance that may cause respiratory irritation and

drowsiness or dizziness.[4]

Irritation: It is known to cause skin and serious eye irritation.[4]

Genotoxicity and Carcinogenicity: There is no classification available regarding its germ cell

mutagenicity or carcinogenicity.[4]
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Due to the absence of in-depth biological data, no signaling pathways or detailed experimental

protocols for biological assays can be provided. Researchers are strongly advised to conduct

thorough literature reviews and perform their own risk assessments before handling this

compound.

Safety and Handling
1-Chloro-1-fluoroethylene is a flammable gas and should be handled with extreme caution in

a well-ventilated area, away from sources of ignition.[3] It is typically supplied as a liquefied gas

under pressure.[4]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a self-contained breathing apparatus (SCBA) or a supplied-air

respirator.

Hand Protection: Wear chemically resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear appropriate protective clothing.

In case of exposure, immediate medical attention is recommended. Standard first-aid

measures for gas inhalation and skin/eye contact with liquefied gas should be followed.

Conclusion
1-Chloro-1-fluoroethylene (CAS 2317-91-1) is a valuable monomer and synthetic

intermediate in the chemical industry. Its properties and reactivity are well-documented in the

context of polymer science and organic synthesis. However, there is a notable and critical gap

in the scientific literature regarding its biological effects, toxicological profile, and potential

mechanisms of action in biological systems. This lack of data significantly limits its

consideration for applications in drug development or other biomedical research areas at this

time. Further in-depth toxicological and mechanistic studies are required to ascertain its safety

profile and any potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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